1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide

• CAS RN: 127158-46-7
• Molecular Formula: C6H12Cl2N4O2
• Molecular Weight: 243.09 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-[2-chloroethyl(methyl)amino]-1-nitrosourea
• InChI: InChI=1S/C6H12Cl2N4O2/c1-11(4-2-7)9-6(13)12(10-14)5-3-8/h2-5H2,1H3,(H,9,13)
• InChI Key: SXBPVGJLMLWEAP-UHFFFAOYSA-N
• SMILES: CN(CCCl)NC(=O)N(CCCl)N=O
• synonyms: 1-MCNCS; 1-methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide

Description

1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide (MCC-1) is a chemical compound that has been extensively studied for its potential use in cancer treatment. It belongs to the class of nitrosoureas, which are known for their ability to cross the blood-brain barrier and target cancer cells in the brain.

Mechanism Of Action

The exact mechanism of action of 1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide is not fully understood, but it is believed to work by inhibiting DNA replication and inducing apoptosis in cancer cells. It is also thought to have an effect on the immune system, helping to stimulate an anti-tumor response.

Biochemical And Physiological Effects

1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide has been shown to have a number of biochemical and physiological effects, including the ability to cross the blood-brain barrier and target cancer cells in the brain. It has also been shown to have a relatively low toxicity profile, making it a potentially promising candidate for cancer treatment.

Advantages And Limitations For Lab Experiments

One advantage of using 1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide in lab experiments is its relative ease of synthesis. It is also relatively inexpensive compared to other chemotherapeutic agents. However, one limitation is the fact that it has not yet been extensively studied in clinical trials, so its long-term safety and efficacy are not yet fully understood.

Future Directions

There are a number of potential future directions for research on 1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide. One area of interest is its potential use in combination with other chemotherapeutic agents, particularly in the treatment of brain tumors. Another area of interest is the development of new delivery methods, such as nanoparticle-based delivery systems, to improve its efficacy and reduce toxicity. Additionally, further studies are needed to fully understand the mechanism of action of 1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide and its potential side effects.

Synthesis Methods

The synthesis of 1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide involves the reaction of 1-methylsemicarbazide with 2-chloroethyl isocyanate and nitrous acid. The resulting compound is then treated with 2-chloroethylamine to produce 1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide. The process is relatively straightforward and has been well-documented in the literature.

Scientific Research Applications

1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide has been extensively studied for its potential use in cancer treatment, particularly in the treatment of brain tumors. It has been shown to have a high level of efficacy against glioma cells, which are notoriously difficult to treat. 1-Methyl-1-(2-chloroethyl)-4-nitroso-4-(2-chloroethyl)semicarbazide has also been studied for its potential use in combination with other chemotherapeutic agents, such as temozolomide.